Cas no 2228313-14-0 (3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2228313-14-0
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6187102
• PubChem ID: 165687454
• Update Time: 2025-06-14

3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1922286
• 2228313-14-0

• Inchi： 1S/C11H16BrNO2/c1-11(6-13,7-14)8-3-4-9(12)10(5-8)15-2/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： PBRZGYHPDKKOAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C)(CO)CN

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol (CAS: 2228313-14-0)

The compound 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol (CAS: 2228313-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a brominated methoxyphenyl group and a methylpropanolamine backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step process involving bromination, methoxylation, and amination. The authors highlighted the importance of controlling reaction conditions to minimize by-products and improve purity, which is critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with adrenergic and dopaminergic receptors, making it a candidate for the treatment of neurological disorders such as Parkinson's disease and depression. However, further research is needed to elucidate its exact binding affinities and downstream effects.

In addition to its neurological applications, 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol has also been explored for its potential anti-inflammatory and anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound inhibits the production of pro-inflammatory cytokines in macrophages, suggesting a possible role in managing chronic inflammatory conditions. Another study highlighted its ability to induce apoptosis in certain cancer cell lines, although the underlying mechanisms remain under investigation.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring structural analogs to enhance its pharmacological profile and reduce off-target effects.

In conclusion, 3-amino-2-(4-bromo-3-methoxyphenyl)-2-methylpropan-1-ol (CAS: 2228313-14-0) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research aims to refine its synthesis, deepen the understanding of its mechanisms, and evaluate its safety and efficacy in clinical settings. The compound's unique chemical structure and biological activities make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.